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For Researchers, Scientists, and Drug Development Professionals

Introduction to Cerium-141

Cerium-141 (**1Ce) is a promising radionuclide for theranostic applications in nuclear medicine
due to its unique decay characteristics. It has a half-life of 32.5 days and decays via beta
emission, which is suitable for therapy, along with a gamma emission that can be utilized for
diagnostic imaging.[1] This dual capability allows for the development of radiopharmaceuticals
that can simultaneously diagnose, monitor, and treat diseases, particularly cancer.

The primary beta emissions of 141Ce have energies of 435.0 keV (70%) and 580.4 keV (30%),
which are effective for localized cell killing.[2] The accompanying gamma emission at 145.4

keV (48%) is ideal for imaging with Single Photon Emission Computed Tomography (SPECT)
cameras, as it is close to the 140 keV energy of the commonly used Technetium-99m (°°mTc).

[3]

Key Properties and Production of Cerium-141

A summary of the key nuclear data for Cerium-141 is presented below.
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Property Value Reference
Half-life (T1/2) 32.5 days [1]
_ 435.0 keV (70%), 580.4 keV
Beta (™) Energies (Max) [2]
(30%)
Gamma (y) Energy 145.4 keV (48%) [1]
Production Method 140Ce(n,y)*1Ce [2]

Cerium-141 is typically produced by the neutron irradiation of a stable Cerium-140 target in a
nuclear reactor.[2]

Theranostic Rationale for Cerium-141

The theranostic potential of Cerium-141 is rooted in its decay scheme, which offers both
therapeutic and diagnostic capabilities from a single radionuclide. This allows for a
personalized medicine approach where the same radiopharmaceutical can be used for patient
screening, therapy, and monitoring of treatment response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Cerium-141 in
Theranostics and Nuclear Medicine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085116#cerium-141-applications-in-theranostics-
and-nuclear-medicine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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